
An In-depth Technical Guide to Boc-4-
bromophenylalanine (CAS: 62129-39-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-Phe(4-Br)-OH

Cat. No.: B613734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Boc-4-bromophenylalanine, a key

building block in modern peptide synthesis and drug discovery. This document details its

physicochemical properties, synthesis, and core applications, including detailed experimental

protocols and its potential role in modulating cellular signaling pathways.

Core Compound Specifications
Boc-4-bromophenylalanine is a protected amino acid derivative widely utilized for its unique

combination of a temporary N-terminal protecting group (Boc) and a functionalizable bromine

atom on the phenyl ring.[1][2] This strategic design allows for its seamless integration into

peptide chains and subsequent chemical modifications.[1]
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Property Value Reference

CAS Number 62129-39-9 [3][4]

Molecular Formula C₁₄H₁₈BrNO₄ [3][4]

Molecular Weight 344.20 g/mol [3][4]

Appearance White to off-white powder [5]

Purity ≥97% (HPLC) [1]

Melting Point 118 °C

Solubility Slightly soluble in water

Storage Store at room temperature

Stereochemistry
Available as both L- and D-

enantiomers
[1]

Synthesis of Boc-4-bromophenylalanine
The synthesis of Boc-4-bromophenylalanine is typically achieved through the protection of the

amino group of 4-bromophenylalanine with a tert-butyloxycarbonyl (Boc) group.

Experimental Protocol: Boc Protection of 4-
bromophenylalanine
Materials:

4-bromo-L-phenylalanine (or D-enantiomer)

Di-tert-butyl dicarbonate (Boc anhydride, Boc₂O)

Dioxane

Water

Triethylamine (TEA) or Sodium Hydroxide (NaOH)
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Ethyl acetate

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Magnetic stirrer and stir bar

Separatory funnel

Procedure:

Dissolution: Dissolve 4-bromo-L-phenylalanine (1 equivalent) in a 1:1 mixture of dioxane and

water.

Basification: Add triethylamine (or 1M NaOH) to the solution to adjust the pH to

approximately 9-10. This deprotonates the amino group, making it nucleophilic.

Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (1.1

equivalents) portion-wise.

Reaction: Allow the reaction to stir at room temperature for 2-4 hours, or until the reaction is

complete as monitored by Thin Layer Chromatography (TLC).

Work-up:

Concentrate the reaction mixture under reduced pressure using a rotary evaporator to

remove the dioxane.

Wash the aqueous residue with ethyl acetate to remove any unreacted Boc anhydride.

Acidify the aqueous layer to pH 2-3 with 1M HCl.

Extract the product into ethyl acetate (3 x 50 mL).
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Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: The crude Boc-4-bromo-L-phenylalanine can be purified by recrystallization or

column chromatography to obtain a white solid.
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Reactants

Reaction Conditions

Products

4-bromophenylalanine

Boc-4-bromophenylalanine

Protection

Di-tert-butyl dicarbonate (Boc₂O)

Base (e.g., TEA)

Dioxane/Water

Room Temperature

t-Butanol + CO₂
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Start with Resin-AA-Boc

Boc Deprotection
(TFA/DCM)

Neutralization
(DIEA/DCM)

Amino Acid Coupling
(Boc-AA, Coupling Reagent)

Wash

Next Cycle

Final Cleavage

Final Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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